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Compound of Interest

Compound Name: Biotin-PEG12-NHS ester

Cat. No.: B3113079

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and experimental
application of Biotin-PEG12-NHS ester. The information is compiled to ensure safe laboratory
practices and successful experimental outcomes for professionals in research and drug
development.

Chemical and Physical Properties

Biotin-PEG12-NHS ester is a long-chain, PEGylated, amine-reactive biotinylation reagent. The
polyethylene glycol (PEG) spacer is hydrophilic and imparts water solubility to molecules that it
is conjugated to, which can reduce aggregation of biotinylated proteins. The N-
hydroxysuccinimide (NHS) ester allows for efficient and stable covalent bonding to primary
amines on proteins and other molecules.
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Property Value Source
Chemical Formula C41H72N4018S [1]
Molecular Weight 941.09 g/mol [1]

White to off-white waxy solid or
Appearance ] o [1]
viscous liquid

Solubility Soluble in DMSO and DMF [1]

Purity >95% [1]

Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Biotin-PEG12-NHS ester is not classified as a hazardous substance. However, as with
any chemical reagent, appropriate safety precautions should be taken.

Toxicological and Ecotoxicological Data

Quantitative toxicological and ecotoxicological data for Biotin-PEG12-NHS ester are not
readily available in the reviewed safety data sheets. It is recommended to handle the
compound as a substance with unknown toxicity and to prevent its release into the
environment.

Handling and Personal Protective Equipment (PPE)

Safe handling of Biotin-PEG12-NHS ester is crucial to minimize exposure. The following PPE
and handling procedures are recommended.
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Precaution

Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear protective gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Not required under normal use with adequate
ventilation. If dust or aerosol is generated, use a

NIOSH-approved respirator.

General Hygiene

Avoid inhalation, ingestion, and contact with skin
and eyes. Wash hands thoroughly after
handling.

[ Personal Protective Equipment

> HOCO

Handling Procedures

Use Fume Hood Avoid Inhalation/Contact Wash Hands After Use 1 Biotin-PEG12-NHS ester

Storage and Stability

Requires

Safe Handling

Personal Protective Equipment Handling Procedures
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Proper storage is essential to maintain the reactivity of the NHS ester, which is sensitive to

moisture.
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Condition Recommendation
Temperature Store at -20°C for long-term stability.

Store under an inert atmosphere (e.g., argon or
Atmosphere nitrogen) and protect from moisture. Keep

container tightly sealed.

Stock Solutions

Prepare stock solutions in anhydrous solvents
like DMSO or DMF. Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.

First-Aid Measures

In case of accidental exposure, follow these first-aid procedures.

Exposure Route

First-Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek medical attention if

irritation persists.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.
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Experimental Protocols

The primary application of Biotin-PEG12-NHS ester is the biotinylation of proteins and other
molecules with primary amine groups. The following is a detailed protocol for the biotinylation of
an 1gG antibody.

Materials

 1gG antibody (or other protein to be labeled)
e Biotin-PEG12-NHS ester
¢ Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

o Reaction Buffer: 0.1 M sodium bicarbonate or phosphate-buffered saline (PBS), pH 7.2-8.0.
Note: Avoid buffers containing primary amines, such as Tris.

» Desalting column or dialysis cassette for purification
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Protocol for IgG Antibody Biotinylation

Prepare the Antibody:
o Dissolve the IgG antibody in the reaction buffer at a concentration of 1-10 mg/mL.

o If the antibody is in a buffer containing primary amines, it must be exchanged into an
amine-free buffer via dialysis or a desalting column.

Prepare the Biotin-PEG12-NHS Ester Stock Solution:

o Allow the vial of Biotin-PEG12-NHS ester to equilibrate to room temperature before
opening to prevent moisture condensation.

o Immediately before use, dissolve the Biotin-PEG12-NHS ester in anhydrous DMSO or
DMF to a concentration of 10-20 mg/mL. Note: Do not prepare stock solutions for long-
term storage as the NHS ester is moisture-sensitive.

Biotinylation Reaction:

o Calculate the required volume of the Biotin-PEG12-NHS ester stock solution. A 10-20 fold
molar excess of the biotin reagent over the antibody is a common starting point. The
optimal ratio may need to be determined empirically.

o Add the calculated volume of the biotin reagent to the antibody solution while gently
vortexing. The final concentration of the organic solvent (DMSO or DMF) should not
exceed 10% of the total reaction volume.

o Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.
Purification of the Biotinylated Antibody:

o Remove the excess, unreacted Biotin-PEG12-NHS ester using a desalting column or by
dialysis against an appropriate buffer (e.g., PBS).

Storage:
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o Store the purified biotinylated antibody under the same conditions as the original,

unlabeled antibody.

Preparation
Prepare Antibody Solution (1-10 mg/mL in amine-free buffer) Prepare Biotin-PEG12-NHS Ester Stock (10-20 mg/mL in anhydrous DMSO/DMF)

Reaction

Purifica'_iori & Storage
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Disposal Considerations

Dispose of unused Biotin-PEG12-NHS ester and any contaminated materials in accordance
with local, state, and federal regulations. It is recommended to consult with your institution's
environmental health and safety office for specific guidance on chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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